Cas no 2229498-42-2 (tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate)
tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate
- tert-butyl N-[3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate
- 2229498-42-2
- EN300-1877548
-
- Inchi: 1S/C14H19NO3/c1-5-12(16)10-7-6-8-11(9-10)15-13(17)18-14(2,3)4/h5-9,12,16H,1H2,2-4H3,(H,15,17)
- InChI Key: QMVDANGWIFXZMJ-UHFFFAOYSA-N
- SMILES: O(C(NC1=CC=CC(=C1)C(C=C)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 249.13649347g/mol
- Monoisotopic Mass: 249.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 58.6Ų
tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1877548-0.05g |
tert-butyl N-[3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate |
2229498-42-2 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1877548-0.1g |
tert-butyl N-[3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate |
2229498-42-2 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1877548-0.25g |
tert-butyl N-[3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate |
2229498-42-2 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1877548-0.5g |
tert-butyl N-[3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate |
2229498-42-2 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1877548-1.0g |
tert-butyl N-[3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate |
2229498-42-2 | 1g |
$914.0 | 2023-06-03 | ||
| Enamine | EN300-1877548-2.5g |
tert-butyl N-[3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate |
2229498-42-2 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1877548-5.0g |
tert-butyl N-[3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate |
2229498-42-2 | 5g |
$2650.0 | 2023-06-03 | ||
| Enamine | EN300-1877548-10.0g |
tert-butyl N-[3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate |
2229498-42-2 | 10g |
$3929.0 | 2023-06-03 | ||
| Enamine | EN300-1877548-1g |
tert-butyl N-[3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate |
2229498-42-2 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1877548-5g |
tert-butyl N-[3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate |
2229498-42-2 | 5g |
$2650.0 | 2023-09-18 |
tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate
Comprehensive Overview of tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate (CAS No. 2229498-42-2)
The compound tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate, identified by its CAS No. 2229498-42-2, is a specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This molecule features a unique combination of a tert-butyl carbamate group and a hydroxyprop-2-en-1-yl moiety, making it a versatile intermediate for the development of more complex structures. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.
One of the key structural highlights of tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate is its phenylcarbamate backbone, which is known for its stability and reactivity in various chemical transformations. The presence of the hydroxyprop-2-en-1-yl group further enhances its utility, allowing for functionalization through reactions such as Michael additions or polymerization. These characteristics make it a valuable building block in the synthesis of polymers, agrochemicals, and bioactive molecules.
In recent years, the demand for tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate has risen alongside the growing interest in green chemistry and sustainable synthesis. Researchers are exploring its use in environmentally friendly processes, such as catalytic hydrogenation or photochemical reactions, to minimize waste and reduce energy consumption. This aligns with the broader trend of developing eco-friendly intermediates for industrial applications, a topic frequently searched by professionals in the field.
Another area of interest is the compound's potential role in pharmaceutical intermediates. The tert-butyl carbamate group is a common protecting group in peptide synthesis, and the hydroxyprop-2-en-1-yl functionality can be leveraged for further derivatization. This dual functionality makes CAS No. 2229498-42-2 a candidate for the development of novel therapeutics, particularly in the realm of targeted drug delivery and small-molecule inhibitors.
From a commercial perspective, tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate is often sought after by suppliers and manufacturers specializing in high-purity chemicals. Its synthesis requires precise control over reaction conditions to ensure optimal yield and purity, which is a common challenge addressed in academic and industrial research. Questions such as "How to synthesize tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate?" or "What are the applications of CAS No. 2229498-42-2?" are frequently encountered in search engines, reflecting the compound's relevance in the scientific community.
In summary, tert-butyl N-3-(1-hydroxyprop-2-en-1-yl)phenylcarbamate (CAS No. 2229498-42-2) is a multifaceted compound with broad applicability in organic chemistry, pharmaceuticals, and materials science. Its unique structural features and compatibility with sustainable synthesis methods position it as a valuable asset for researchers and industries alike. As the demand for innovative and efficient chemical solutions grows, this compound is likely to remain a focal point of scientific inquiry and commercial interest.
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